Cas no 796067-46-4 (2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetic Acid)

2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid is a spirocyclic compound featuring a diazaspiro[4.5]decane core with a tert-butyl substituent at the 8-position. The molecule incorporates a 2,4-dioxo-1,3-diazaspiro framework, which contributes to its structural rigidity and potential reactivity. The acetic acid moiety enhances its solubility in polar solvents and provides a functional handle for further derivatization. This compound is of interest in medicinal chemistry and materials science due to its spirocyclic architecture, which can influence conformational stability and binding interactions. Its synthetic versatility makes it a valuable intermediate for the development of pharmaceuticals or specialized polymers.

2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetic Acid structure

796067-46-4 structure

Product name:2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetic Acid

CAS No:796067-46-4

MF:C₁₄H₂₂N₂O₄

MW:282.335

CID:3107819

2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

- (8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetic acid
- 2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetic Acid

2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetic Acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM481407-1g	2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid	796067-46-4	95%+	1g	$340	2024-07-23
Enamine	EN300-11927-1.0g	2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid	796067-46-4	95%	1.0g	$256.0	2023-02-09
Enamine	EN300-11927-5.0g	2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid	796067-46-4	95%	5.0g	$743.0	2023-02-09
Enamine	EN300-11927-10.0g	2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid	796067-46-4	95%	10.0g	$1101.0	2023-02-09
Enamine	EN300-11927-10000mg	2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid	796067-46-4	95.0%	10000mg	$1101.0	2023-10-03
1PlusChem	1P019OC2-500mg	2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid	796067-46-4	95%	500mg	$270.00	2024-04-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1295083-1g	2-{8-tert-Butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid	796067-46-4	95%	1g	￥6912.00	2024-07-28
A2B Chem LLC	AV30258-10g	2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid	796067-46-4	95%	10g	$1194.00	2024-04-19
Aaron	AR019OKE-250mg	2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid	796067-46-4	95%	250mg	$152.00	2025-02-10
1PlusChem	1P019OC2-100mg	2-{8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid	796067-46-4	95%	100mg	$140.00	2024-04-21

2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetic Acid Related Literature

1. A comparative study of F-DPPC/DPPC mixed monolayers. Influence of subphase temperature on F-DPPC and DPPC monolayers

Paula Toimil,Gerardo Prieto,José Miñones Jr,Félix Sarmiento Phys. Chem. Chem. Phys., 2010,12, 13323-13332
2. A bromine catalysed dimerisation of α,α′-dihalomonopyrrolo-TTF†

Hemant Gopee,Bo M. Petersen,Andrew D. Bond,Jan O. Jeppesen Chem. Commun., 2007, 4110-4112
3. 3D porous binary-heteroatom doped carbon nanosheet/electrochemically exfoliated graphene hybrids for high performance flexible solid-state supercapacitors†

Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
4. A 3D fiber skeleton reinforced PEO-based polymer electrolyte for high rate and ultra-long cycle all-solid-state batteries†

Zhangqin Shi,WenYao Guo J. Mater. Chem. A, 2021,9, 21057-21070
5. A cellulose dissolution and encapsulation strategy to prepare carbon nanospheres with ultra-small size and high nitrogen content for the oxygen reduction reaction†

Fuping Zhang,Liu Liu,Long Chen,Yulin Shi New J. Chem., 2020,44, 10613-10620

Related Categories

Additional information on 2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetic Acid

2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid: A Comprehensive Overview

2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid (CAS No. 796067-46-4) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The intricate spirocyclic framework and the presence of multiple functional groups make this compound a valuable candidate for various biochemical and pharmacological studies.

The chemical structure of 2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid is characterized by a spirocyclic core with a tert-butyl group, two ketone functionalities, and an acetic acid moiety. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the ketone groups contribute to its reactivity and potential for forming hydrogen bonds. The acetic acid group imparts acidic properties to the molecule, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that 2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid has also shown potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid have been extensively studied to evaluate its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it a viable candidate for further development as an orally administered therapeutic agent.

Synthesis of 2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid involves a multi-step process that typically starts with the formation of the spirocyclic core followed by functionalization with the tert-butyl group and acetic acid moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization.

In conclusion, 2-{8-Tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid (CAS No. 796067-46-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.